2-[9-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide

• IUPAC Name: 2-[9-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C18H19FN6O3/c1-10-7-23(12-5-3-11(19)4-6-12)17-21-15-14(24(17)8-10)16(27)25(9-13(20)26)18(28)22(15)2/h3-6,10H,7-9H2,1-2H3,(H2,20,26)
• InChI Key: ZSROCPYNAWHFET-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)N)C4=CC=C(C=C4)F
• Molecular Formula: C18H19FN6O3
• Molecular Weight: 386.4 g/mol

Description

2-[9-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide is a useful research compound. Its molecular formula is C18H19FN6O3 and its molecular weight is 386.387. The purity is usually 95%.
BenchChem offers high-quality 2-[9-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[9-(4-fluorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging

This compound has been used in the development of radioligands for imaging. For example, a study focused on the radiosynthesis of [18F]PBR111, a radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET), involving a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the given compound (Dollé et al., 2008).

Structural and Molecular Studies

Structural studies of heterocyclic derivatives of guanidine have been conducted, which include compounds similar to the one . These studies provide insights into the formation and X-ray structure determination of related pyrimidine derivatives (Banfield, Fallon, & Gatehouse, 1987).

Herbicidal Activity

Novel derivatives have been synthesized and tested for their herbicidal activities, particularly against dicotyledonous weeds. This research indicates potential agricultural applications of compounds structurally related to the specified chemical (Wu et al., 2011).

Antitumor Activity

Several studies have synthesized novel derivatives and evaluated their antitumor activities. These compounds show potential in therapeutic applications against various cancer cell lines (Fahim, Elshikh, & Darwish, 2019).

Quantum Chemical Analysis

There is ongoing research into the molecular structure, drug likeness, and molecular docking of novel anti-COVID-19 molecules structurally related to the compound . This suggests its potential application in antiviral drug development (Mary et al., 2020).